Cas no 924651-91-2 (5-chloro-2-fluoro-4-Pyridinecarbonitrile)

• Product Name: 5-chloro-2-fluoro-4-Pyridinecarbonitrile
• CAS No: 924651-91-2
• MF: C₆H₂ClFN₂
• MW: 156.54488325119
• CID: 1121727
• PubChem ID: 68998307
• Update Time: 2025-06-09

5-chloro-2-fluoro-4-Pyridinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-fluoro-4-Pyridinecarbonitrile
• 5-chloro-2-fluoropyridine-4-carbonitrile
• SY294623
• DTXSID20739507
• MFCD18802648
• 5-Chloro-2-fluoroisonicotinonitrile
• SCHEMBL4311935
• WNAMNBPLHHJXPN-UHFFFAOYSA-N
• 4-Pyridinecarbonitrile, 5-chloro-2-fluoro-
• 924651-91-2

• Inchi： 1S/C6H2ClFN2/c7-5-3-10-6(8)1-4(5)2-9/h1,3H
• InChI Key： WNAMNBPLHHJXPN-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=CC=1C#N)F

Computed Properties

• Exact Mass: 155.9890539g/mol
• Monoisotopic Mass: 155.9890539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 36.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 5-chloro-2-fluoro-4-Pyridinecarbonitrile

Introduction to 5-chloro-2-fluoro-4-Pyridinecarbonitrile (CAS No: 924651-91-2)

5-chloro-2-fluoro-4-Pyridinecarbonitrile, identified by its Chemical Abstracts Service (CAS) number 924651-91-2, is a significant intermediate in modern pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of both chloro and fluoro substituents, along with a cyano group at the 4-position, imparts unique electronic and steric properties that make it a valuable building block for synthesizing biologically active molecules.

The relevance of 5-chloro-2-fluoro-4-Pyridinecarbonitrile in contemporary chemical biology stems from its versatility in medicinal chemistry. Pyridine derivatives are widely recognized for their role in drug discovery, with numerous therapeutic agents incorporating this scaffold to achieve desired pharmacological effects. The chloro and fluoro substituents, in particular, are known to modulate metabolic stability, lipophilicity, and binding affinity to biological targets. Recent studies have highlighted the utility of such fluorinated pyridines in developing kinase inhibitors, antiviral agents, and anti-inflammatory drugs.

In the realm of pharmaceutical innovation, the cyano group in 5-chloro-2-fluoro-4-Pyridinecarbonitrile serves as a versatile handle for further functionalization. It can be readily converted into carboxamides, amides, or thiols through standard nucleophilic substitution reactions, enabling the synthesis of diverse pharmacophores. For instance, researchers have leveraged this compound to develop novel small-molecule inhibitors targeting protein-protein interactions relevant to oncology and neurodegenerative diseases. The ability to introduce additional substituents at specific positions allows for fine-tuning of molecular properties, such as solubility and cell permeability.

Recent advances in computational chemistry have further enhanced the strategic use of 5-chloro-2-fluoro-4-Pyridinecarbonitrile. Molecular modeling studies indicate that the electron-withdrawing nature of the cyano group and the electron-donating effects of the fluoro substituent create a favorable balance for hydrogen bonding interactions with biological targets. This has guided the design of high-affinity ligands for G-protein coupled receptors (GPCRs) and transcription factors. Additionally, the compound’s compatibility with transition-metal-catalyzed cross-coupling reactions has enabled the construction of complex heterocyclic frameworks amenable to structure-based drug design.

The agrochemical sector has also benefited from the applications of 5-chloro-2-fluoro-4-Pyridinecarbonitrile. Its structural motifs are frequently found in herbicides and fungicides due to their ability to disrupt essential enzymatic pathways in pests while maintaining selectivity. Researchers have reported synthesizing analogs of this compound that exhibit enhanced bioactivity against resistant strains of weeds, underscoring its importance in sustainable agriculture. The integration of fluorine atoms has been particularly effective in improving field persistence and environmental stability.

From a synthetic chemistry perspective, 5-chloro-2-fluoro-4-Pyridinecarbonitrile (CAS No: 924651-91-2) exemplifies the strategic value of multi-substituted pyridines. Its preparation typically involves multi-step sequences starting from commercially available precursors such as 4-cyanopyridine. Nucleophilic aromatic substitution at the 2-position followed by halogenation at the 5-position yields the desired product with high regioselectivity. Optimized protocols for these transformations have been documented in leading synthetic chemistry journals, facilitating access for academic and industrial researchers alike.

The growing interest in fluorinated pyridines is also driven by their favorable pharmacokinetic profiles. Fluorine atoms can influence drug absorption, distribution, metabolism, and excretion (ADME) properties, making them indispensable in lead optimization campaigns. For example, studies have demonstrated that incorporating a fluoro group into a pyridine ring can enhance metabolic stability by preventing unwanted hydrolysis or oxidation reactions. This insight has been instrumental in developing next-generation therapeutics with improved therapeutic windows.

Future directions in the study of 5-chloro-2-fluoro-4-Pyridinecarbonitrile may explore its role in developing photopharmacological agents—drugs that respond to light activation—for targeted therapy applications. The unique electronic properties conferred by its substituents make it an attractive candidate for designing photoactivatable probes or switches within biological systems. Such innovations could revolutionize precision medicine by enabling spatiotemporal control over drug activity.

In conclusion,5-chloro-2-fluoro-4-Pyridinecarbonitrile (CAS No: 924651-91-2) represents a cornerstone compound in modern synthetic and medicinal chemistry. Its structural features offer unparalleled flexibility for designing molecules with tailored biological activities across multiple therapeutic areas. As research continues to uncover new synthetic methodologies and applications,this compound will undoubtedly remain at the forefront of innovation, driving advancements that benefit human health and agricultural productivity alike.